Cas no 20677-03-6 (Phosphonic acid, phenyl-, dipropyl ester)

• Product Name: Phosphonic acid, phenyl-, dipropyl ester
• CAS No: 20677-03-6
• MF: C₁₂H₁₉O₃P
• MW: 242.251224756241
• CID: 1399549
• PubChem ID: 11736632
• Update Time: 2025-04-20

Phosphonic acid, phenyl-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, dipropyl ester
• dipropoxyphosphorylbenzene
• SCHEMBL500627
• 20677-03-6
• DTXSID30471406

• Inchi： 1S/C12H19O3P/c1-3-10-14-16(13,15-11-4-2)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： PXGLYSITKOROKV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 242.10727
• Monoisotopic Mass: 242.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53